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Compound of Interest

Compound Name: Sodium sulfanilate

Cat. No.: B1324449

Essential Safety and Handling Guide for Sodium
Sulfanilate

This guide provides crucial safety and logistical information for the handling and disposal of
Sodium Sulfanilate (CAS No. 515-74-2), also known as Sodium 4-aminobenzenesulfonate.
Adherence to these procedures is vital for ensuring the safety of laboratory personnel and the
environment.

Personal Protective Equipment (PPE)

When handling Sodium Sulfanilate, it is imperative to use appropriate personal protective
equipment to prevent contact with the eyes, skin, and respiratory tract.[1][2] The recommended
PPE includes:

o Eye and Face Protection: Wear chemical safety goggles or glasses that comply with OSHA's
eye and face protection regulations (29 CFR 1910.133) or European Standard EN166.[1][3]
A face shield may be necessary in situations with a higher risk of splashing.[4]

e Skin Protection:

o Gloves: Wear appropriate protective gloves to prevent skin exposure.[1][5][6] Gloves
should be inspected before use and disposed of properly after handling the chemical.[6]
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o Protective Clothing: A lab coat or other protective clothing is necessary to prevent skin
contact.[1][3][7] For more extensive handling, a complete suit protecting against chemicals
may be required.[6]

o Respiratory Protection: If dust is generated during handling, a NIOSH (US) or EN 149 (EU)
approved dust respirator is required.[1][3][4] Engineering controls, such as adequate
ventilation or a fume hood, should be the primary means of minimizing airborne
concentrations.[1]

Quantitative Data Summary

While specific occupational exposure limits for Sodium Sulfanilate have not been
established[1], the following data from safety data sheets provides a summary of its known
properties and hazards.

Property or Hazard Value/Rating Source
CAS Number 515-74-2 (Anhydrous) [2]
) ] Health: 1, Flammaubility: O,
NFPA Rating (estimated) N [1]
Instability: 0
Oral LD50 (Rat) > 2,000 mg/kg [3]
Water Solubility (20°C) 170 g/L [8]

Operational Plan: Handling and Storage
Handling:

» Ventilation: Always use Sodium Sulfanilate in a well-ventilated area to keep airborne
concentrations low.[1]

» Avoid Contact: Take measures to avoid contact with eyes, skin, and clothing.[1] Do not ingest
or inhale the substance.[1]

e Hygiene: Wash hands thoroughly after handling the chemical and before eating, drinking, or
smoking.[1][5] Contaminated clothing should be removed and washed before reuse.[1]
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Storage:
o Container: Store in a tightly closed container.[1]
o Conditions: Keep in a cool, dry, and well-ventilated area.[1]

» Incompatibilities: Store away from strong oxidizing agents.[2][7]

Emergency and Disposal Plan

Emergency Procedures:

e Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids.[1] Seek medical attention.[1]

» Skin Contact: Remove contaminated clothing and shoes. Flush skin with plenty of water for
at least 15 minutes.[1] Seek medical attention if irritation occurs.[2]

 Inhalation: Move the individual to fresh air immediately. If breathing is difficult, provide
oxygen. If the person is not breathing, give artificial respiration.[1] Seek medical attention.[1]

 Ingestion: Do NOT induce vomiting. If the person is conscious and alert, rinse their mouth
and have them drink 2-4 cupfuls of milk or water.[1] Seek immediate medical attention.[1]

Spill Response:
e Ventilation: Ensure adequate ventilation in the spill area.[1]
o Containment: Prevent further leakage or spillage if it is safe to do so.[7]

o Cleanup:

[e]

Wear appropriate PPE as outlined in Section 1.[1]

o

Sweep up or absorb the material.[1] Avoid generating dust.[3][7]

[¢]

Place the spilled material into a suitable, clean, dry, and closed container for disposal.[1]

[¢]

Clean the affected area thoroughly.[3]
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Disposal:

e Dispose of waste and contaminated materials in accordance with all federal, state, and local
regulations.[4]

o Chemical waste generators must consult local, regional, and national hazardous waste
regulations to ensure complete and accurate classification.[2]

¢ One possible disposal method is to dissolve or mix the material with a combustible solvent
and burn it in a chemical incinerator equipped with an afterburner and scrubber.[4]

Visual Workflow for Sodium Sulfanilate Spill
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Caption: Workflow for handling a Sodium Sulfanilate spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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